Cas no 37085-48-6 (Thymidine, 2-O-methyl-(9CI))

Thymidine, 2-O-methyl-(9CI) Properties

Names and Identifiers

• Thymidine, 2-O-methyl-(9CI)
• 1-(2-deoxy-β-D-erythro-pentofuranosyl)-2-methoxy-5-methyl-4(1H)-pyrimidinone
• 2-O-METHYLTHYMIDINE
• 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-2-methoxy-5-methylpyrimidin-4(1H)-one
• 2-Mdot
• 4(1H)-Pyrimidinone, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-2-methoxy-5-methyl-
• O(2)-Methyldeoxythymidine
• 1-(2-Deoxy-beta-D-erythro-pentofuranosyl)-2-O-methylthymine
• 1-(2-Deoxy-
• DTXSID90958243
• CS-0100816
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-methoxy-5-methylpyrimidin-4-one
• 37085-48-6
• 1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-methoxy-5-methylpyrimidin-4(1H)-one
• O2-Methyl-thymidine
• 1-(2-Deoxypentofuranosyl)-2-methoxy-5-methylpyrimidin-4(1H)-one
• A-D-erythro-pentofuranosyl)-2-O-methylthymine
• +Expand

• InChIKey： YMUOZXZDDBRJEP-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H18O4/c1-6-4-10(17)13-8(3)15(18)19-14(13)12-7(2)5-9(16)11(6)12/h5,8,10,12-14,17H,4H2,1-3H3
• SMILES： O=C1OC2C3C(C)=CC(=O)C3=C(CC(O)C2C1C)C

Computed Properties

• Exact Mass: 256.106
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 256.106
• Heavy Atom Count: 18
• Complexity: 406
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.5
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Refractive Index: 1.619
• Boiling Point: 444.3°Cat760mmHg
• Flash Point: 222.5°C
• Solubility: Slightly soluble (11 g/l) (25 º C),
• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),